Cas no 923288-80-6 (Benzonitrile, 3-nitro-4,5-bis(phenylmethoxy)-)

• Product Name: Benzonitrile, 3-nitro-4,5-bis(phenylmethoxy)-
• CAS No: 923288-80-6
• MF: C₂₁H₁₆N₂O₄
• MW: 360.362745285034
• CID: 737666
• PubChem ID: 67036994
• Update Time: 2025-04-19

Benzonitrile, 3-nitro-4,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-nitro-4,5-bis(phenylmethoxy)-
• 3-nitro-4,5-bis(phenylmethoxy)benzonitrile
• SCHEMBL1447138
• OFABABLOHJLLAF-UHFFFAOYSA-N
• DTXSID40736255
• 3,4-bis-benzyloxy-5-nitro-benzonitrile
• 3,4-Bis(benzyloxy)-5-nitrobenzonitrile
• 923288-80-6

• Inchi： 1S/C21H16N2O4/c22-13-18-11-19(23(24)25)21(27-15-17-9-5-2-6-10-17)20(12-18)26-14-16-7-3-1-4-8-16/h1-12H,14-15H2
• InChI Key： OFABABLOHJLLAF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=C(C#N)C=C1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 360.11100700g/mol
• Monoisotopic Mass: 360.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.1Ų